1-(3-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(3-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)methanesulfonamide
• InChI: InChI=1S/C18H18FNO3S2/c19-17-4-1-3-15(11-17)14-25(21,22)20(12-16-7-9-23-13-16)8-6-18-5-2-10-24-18/h1-5,7,9-11,13H,6,8,12,14H2
• InChI Key: BWTOVPDODWVSCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CS(=O)(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C18H18FNO3S2
• Molecular Weight: 379.5 g/mol

Description

1-(3-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H18FNO3S2 and its molecular weight is 379.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on compounds involving elements of fluorophenyl, furan, thiophene, and methanesulfonamide focuses on synthetic routes and material characterization. For instance, methodologies for the synthesis of vinyl fluorides and fluorinated compounds demonstrate the relevance of fluorine in chemical synthesis for creating bioactive molecules or materials with unique properties. Studies such as the synthesis of vinyl fluorides from fluoromethyl phenyl sulfone and the enantioselective addition of fluorinated sulfones to aldehydes exemplify the exploration of fluorine chemistry in synthesizing structurally diverse compounds (McCarty et al., 1990), (Kamlar et al., 2010).

Chemical Reactions and Mechanisms

The reactivity of sulfones and their applications in nucleophilic substitutions, and C-H activation reactions are of significant interest. Research on methanesulfonyl fluoride and cesium fluoride for selective fluorination highlights the utility of sulfonamide groups in facilitating selective chemical transformations (Makino & Yoshioka, 1987). Similarly, the iridium-catalyzed regio- and enantioselective alkylation of fluorobis(phenylsulfonyl)methane underscores the strategic use of catalysis in achieving desired molecular configurations (Liu et al., 2009).

Material Properties and Applications

The study of materials derived from these compounds often focuses on understanding their structural characteristics and potential applications. For example, the synthesis and crystal structure analysis of fluorinated alcohols provide insights into their potential use in creating fluoro-containing materials, suggesting applications in polymer chemistry and materials science (Li et al., 2015).